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Compound of Interest

Compound Name: (-)-Enitociclib

Cat. No.: B15565027 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

investigational compounds like (-)-Enitociclib is a critical component of laboratory safety and

regulatory compliance. While the Safety Data Sheet (SDS) for (-)-Enitociclib states that it is

not classified as a hazardous substance or mixture, the SDS for its racemic counterpart, (±)-

Enitociclib, indicates several hazards.[1] This discrepancy underscores the importance of a

cautious approach to waste management. This guide provides essential information and step-

by-step procedures for the proper disposal of (-)-Enitociclib, ensuring the safety of laboratory

personnel and the environment.

Comparative Hazard Overview
To provide a clear understanding of the known hazard profiles, the following table summarizes

the classifications for both (-)-Enitociclib and its racemic mixture, (±)-Enitociclib.
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Hazard Classification (-)-Enitociclib (±)-Enitociclib

GHS Classification
Not a hazardous substance or

mixture[2]

Acute toxicity, oral (Category

4)[1]

Skin corrosion/irritation

(Category 2)[1]

Serious eye damage/eye

irritation (Category 2A)[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

Signal Word None Warning

Hazard Statements None H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye

irritation

H335: May cause respiratory

irritation

Given the potential for uncharacterized hazards and the warnings associated with the racemic

mixture, it is prudent to handle and dispose of (-)-Enitociclib as a hazardous chemical.

Experimental Protocol for Proper Disposal
The following protocol outlines the recommended steps for the safe disposal of (-)-Enitociclib
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses with side shields, a lab coat, and

chemical-resistant gloves.

If there is a risk of generating dust or aerosols, use a certified respiratory protection.
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2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired (-)-Enitociclib powder in its original container or a clearly

labeled, sealed container.

Contaminated consumables such as weighing paper, pipette tips, and gloves should be

placed in a designated, sealed plastic bag or container labeled "Cytotoxic Waste" or

"Chemical Waste for Incineration."

Liquid Waste:

Collect all solutions containing (-)-Enitociclib in a dedicated, leak-proof, and clearly

labeled waste container. The label should include the chemical name and approximate

concentration.

Do not mix with other chemical waste streams unless compatibility has been confirmed.

Sharps Waste:

Needles, syringes, and other contaminated sharps must be disposed of in a puncture-

resistant sharps container labeled for cytotoxic or chemical waste.

3. Decontamination of Work Surfaces and Equipment:

Following any handling of (-)-Enitociclib, decontaminate all work surfaces and non-

disposable equipment.

Use a suitable decontamination solution, such as a high-pH solution or a validated chemical

deactivating agent, followed by a thorough rinse with an appropriate solvent (e.g., 70%

ethanol) and then water.

All materials used for decontamination (e.g., wipes, paper towels) should be disposed of as

solid chemical waste.

4. Storage of Waste:
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Store all (-)-Enitociclib waste in a designated, secure area away from general laboratory

traffic.

The storage area should be well-ventilated and have secondary containment to prevent

spills.

5. Final Disposal:

All waste contaminated with (-)-Enitociclib should be disposed of through a licensed

hazardous waste disposal company.

The primary method of disposal for cytotoxic and investigational drugs is high-temperature

incineration.

Ensure all local, state, and federal regulations for hazardous waste disposal are strictly

followed. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and procedures.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (-)-Enitociclib.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15565027?utm_src=pdf-body
https://www.benchchem.com/product/b15565027?utm_src=pdf-body
https://www.benchchem.com/product/b15565027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Handling (-)-Enitociclib

Wear Appropriate PPE:
- Safety Glasses

- Lab Coat
- Gloves

Waste Generation

Identify Waste Type

Decontaminate Work Area
and Equipment

Solid Waste:
- Unused Compound

- Contaminated Labware

Solid

Liquid Waste:
- Solutions containing

  (-)-Enitociclib

Liquid

Sharps Waste:
- Contaminated Needles

- Syringes

Sharps

Collect in Labeled,
Sealed Container

Collect in Labeled,
Leak-Proof Container

Collect in Puncture-
Resistant Sharps Container

Store Waste in
Designated Secure Area

Arrange for Disposal via
Licensed Hazardous Waste Vendor

(Incineration)

End:
Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Enitociclib from handling to final disposal.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

(-)-Enitociclib, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

